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S-Methylmethionine, also known as vitamin u, belongs to the class of organic compounds known as methionine and derivatives. Methionine and derivatives are compounds containing methionine or a derivative thereof resulting from reaction of methionine at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. S-Methylmethionine exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). Within the cell, S-methylmethionine is primarily located in the cytoplasm. Outside of the human body, S-methylmethionine can be found in a number of food items such as wax gourd, common cabbage, peppermint, and orange bell pepper. This makes S-methylmethionine a potential biomarker for the consumption of these food products.
A vitamin found in green vegetables. It is used in the treatment of peptic ulcer...